Cas no 62096-83-7 (2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]-)

• Product name: 2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]-
• CAS No: 62096-83-7
• MF: C₁₉H₁₈O₅
• MW: 326.34322
• CID: 458247
• PubChem ID: 71390017

2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone, dihydro-4-[4-methoxy-3-(phenylmethoxy)benzoyl]-
• 4-(4-methoxy-3-phenylmethoxybenzoyl)oxolan-2-one
• 62096-83-7
• 4-[3-(Benzyloxy)-4-methoxybenzoyl]oxolan-2-one
• DTXSID60811957

• Inchi： InChI=1S/C19H18O5/c1-22-16-8-7-14(19(21)15-10-18(20)24-12-15)9-17(16)23-11-13-5-3-2-4-6-13/h2-9,15H,10-12H2,1H3
• InChI Key： WHYSSPVJWOGHIR-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)C(=O)C2CC(=O)OC2)OCC3=CC=CC=C3

Computed Properties

• Exact Mass: 326.11544
• Monoisotopic Mass: 326.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83